Cas no 596124-81-1 (Benzamide, N-[[3-(4-ethylphenyl)-5-isoxazolyl]methyl]-4-methyl-)
596124-81-1 structure
Product Name:Benzamide, N-[[3-(4-ethylphenyl)-5-isoxazolyl]methyl]-4-methyl-
CAS No:596124-81-1
MF:C20H20N2O2
MW:320.385004997253
CID:1615681
Update Time:2024-09-12
Benzamide, N-[[3-(4-ethylphenyl)-5-isoxazolyl]methyl]-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzamide, N-[[3-(4-ethylphenyl)-5-isoxazolyl]methyl]-4-methyl-
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- Inchi: 1S/C20H20N2O2/c1-3-15-6-10-16(11-7-15)19-12-18(24-22-19)13-21-20(23)17-8-4-14(2)5-9-17/h4-12H,3,13H2,1-2H3,(H,21,23)
- InChI Key: QKOVZQGBEDKCQA-UHFFFAOYSA-N
- SMILES: C(NCC1ON=C(C2=CC=C(CC)C=C2)C=1)(=O)C1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 320.1526
Experimental Properties
- Density: 1.140±0.06 g/cm3(Predicted)
- Boiling Point: 547.5±50.0 °C(Predicted)
- PSA: 55.13
- pka: 13.54±0.46(Predicted)
Benzamide, N-[[3-(4-ethylphenyl)-5-isoxazolyl]methyl]-4-methyl- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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